3-Amino-1-(1,2,3-thiadiazol-4-yl)butan-2-one

• Molecular Formula: C6H9N3OS
• Molecular Weight: 171.22 g/mol
• IUPAC Name: 3-amino-1-(thiadiazol-4-yl)butan-2-one
• InChI: InChI=1S/C6H9N3OS/c1-4(7)6(10)2-5-3-11-9-8-5/h3-4H,2,7H2,1H3
• InChI Key: VUOQVUCVIUPJDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)CC1=CSN=N1)N

Description

3-Amino-1-(1,2,3-thiadiazol-4-yl)butan-2-one is a heterocyclic compound that contains a thiadiazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1-(1,2,3-thiadiazol-4-yl)butan-2-one typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 1-(1,2,3-thiadiazol-4-yl)butan-2-one with ammonia or an amine source to introduce the amino group . The reaction is usually carried out in a solvent such as ethanol or methanol, and the temperature is maintained at around room temperature to slightly elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to maximize the efficiency of the synthesis, and the product is purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-(1,2,3-thiadiazol-4-yl)butan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Electrophiles such as alkyl halides or acyl chlorides can react with the amino group under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It has shown potential as an antimicrobial agent, inhibiting the growth of various bacterial and fungal strains.

Medicine: Research has indicated its potential as an anticancer agent, with studies showing its ability to inhibit the proliferation of cancer cells.

Industry: The compound is used in the development of new materials with specific properties, such as enhanced conductivity or stability.

Mechanism of Action

The mechanism of action of 3-Amino-1-(1,2,3-thiadiazol-4-yl)butan-2-one involves its interaction with specific molecular targets. For instance, in its antimicrobial activity, the compound may inhibit essential enzymes or disrupt cell membrane integrity . In anticancer applications, it may induce apoptosis or inhibit cell cycle progression by targeting specific signaling pathways .

Comparison with Similar Compounds

Similar Compounds

1,3,4-Thiadiazole: Another thiadiazole derivative with similar biological activities.

1,2,4-Thiadiazole: Known for its antimicrobial and anticancer properties.

1,2,5-Thiadiazole: Exhibits a range of pharmacological activities, including antiviral and anti-inflammatory effects.

Uniqueness

3-Amino-1-(1,2,3-thiadiazol-4-yl)butan-2-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.